Cas no 2639445-81-9 (tert-butyl 4-{2-(4-methylphenyl)-2-oxoethylamino}butanoate)
tert-butyl 4-{2-(4-methylphenyl)-2-oxoethylamino}butanoate Chemical and Physical Properties
Names and Identifiers
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- EN300-28230096
- tert-butyl 4-{[2-(4-methylphenyl)-2-oxoethyl]amino}butanoate
- 2639445-81-9
- tert-butyl 4-{2-(4-methylphenyl)-2-oxoethylamino}butanoate
-
- Inchi: 1S/C17H25NO3/c1-13-7-9-14(10-8-13)15(19)12-18-11-5-6-16(20)21-17(2,3)4/h7-10,18H,5-6,11-12H2,1-4H3
- InChI Key: KGUATTFCKORQRM-UHFFFAOYSA-N
- SMILES: O(C(CCCNCC(C1C=CC(C)=CC=1)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 291.18344366g/mol
- Monoisotopic Mass: 291.18344366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 9
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 55.4Ų
tert-butyl 4-{2-(4-methylphenyl)-2-oxoethylamino}butanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28230096-1g |
tert-butyl 4-{[2-(4-methylphenyl)-2-oxoethyl]amino}butanoate |
2639445-81-9 | 1g |
$541.0 | 2023-09-09 | ||
| Enamine | EN300-28230096-5g |
tert-butyl 4-{[2-(4-methylphenyl)-2-oxoethyl]amino}butanoate |
2639445-81-9 | 5g |
$1572.0 | 2023-09-09 | ||
| Enamine | EN300-28230096-10g |
tert-butyl 4-{[2-(4-methylphenyl)-2-oxoethyl]amino}butanoate |
2639445-81-9 | 10g |
$2331.0 | 2023-09-09 | ||
| Enamine | EN300-28230096-0.05g |
tert-butyl 4-{[2-(4-methylphenyl)-2-oxoethyl]amino}butanoate |
2639445-81-9 | 95.0% | 0.05g |
$455.0 | 2025-03-19 | |
| Enamine | EN300-28230096-0.1g |
tert-butyl 4-{[2-(4-methylphenyl)-2-oxoethyl]amino}butanoate |
2639445-81-9 | 95.0% | 0.1g |
$476.0 | 2025-03-19 | |
| Enamine | EN300-28230096-0.25g |
tert-butyl 4-{[2-(4-methylphenyl)-2-oxoethyl]amino}butanoate |
2639445-81-9 | 95.0% | 0.25g |
$498.0 | 2025-03-19 | |
| Enamine | EN300-28230096-0.5g |
tert-butyl 4-{[2-(4-methylphenyl)-2-oxoethyl]amino}butanoate |
2639445-81-9 | 95.0% | 0.5g |
$520.0 | 2025-03-19 | |
| Enamine | EN300-28230096-1.0g |
tert-butyl 4-{[2-(4-methylphenyl)-2-oxoethyl]amino}butanoate |
2639445-81-9 | 95.0% | 1.0g |
$541.0 | 2025-03-19 | |
| Enamine | EN300-28230096-2.5g |
tert-butyl 4-{[2-(4-methylphenyl)-2-oxoethyl]amino}butanoate |
2639445-81-9 | 95.0% | 2.5g |
$1063.0 | 2025-03-19 | |
| Enamine | EN300-28230096-5.0g |
tert-butyl 4-{[2-(4-methylphenyl)-2-oxoethyl]amino}butanoate |
2639445-81-9 | 95.0% | 5.0g |
$1572.0 | 2025-03-19 |
tert-butyl 4-{2-(4-methylphenyl)-2-oxoethylamino}butanoate Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on tert-butyl 4-{2-(4-methylphenyl)-2-oxoethylamino}butanoate
Introduction to Tert-butyl 4-{2-(4-methylphenyl)-2-oxoethylamino}butanoate (CAS No. 2639445-81-9)
Tert-butyl 4-{2-(4-methylphenyl)-2-oxoethylamino}butanoate, with the CAS number 2639445-81-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in academic and industrial laboratories.
The molecular structure of tert-butyl 4-{2-(4-methylphenyl)-2-oxoethylamino}butanoate features a complex arrangement of functional groups, including an amine moiety and an ester group. These structural elements contribute to its unique chemical properties and potential applications in drug design. The presence of a tert-butyl group enhances the stability of the molecule, while the amino and ester functionalities allow for further derivatization and interaction with biological targets.
In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. Tert-butyl 4-{2-(4-methylphenyl)-2-oxoethylamino}butanoate has been identified as a potential candidate for further investigation due to its structural features and preliminary pharmacological activity. Studies have shown that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable tool for exploring new therapeutic strategies.
One of the most compelling aspects of tert-butyl 4-{2-(4-methylphenyl)-2-oxoethylamino}butanoate is its versatility in chemical synthesis. The compound can be easily modified through various organic reactions, allowing researchers to tailor its properties for specific applications. For instance, the amine group can be coupled with carboxylic acids to form amides, while the ester group can be hydrolyzed to yield a corresponding carboxylic acid. These modifications open up numerous possibilities for creating derivatives with enhanced biological activity or improved pharmacokinetic profiles.
The pharmaceutical industry has been particularly interested in exploring the potential of tert-butyl 4-{2-(4-methylphenyl)-2-oxoethylamino}butanoate as a lead compound for drug discovery. Preliminary studies have suggested that this molecule may have therapeutic relevance in areas such as inflammation, pain management, and neurodegenerative diseases. The ability to fine-tune its structure through chemical modifications makes it an attractive candidate for developing novel drugs with targeted mechanisms of action.
Advances in computational chemistry and molecular modeling have further facilitated the investigation of tert-butyl 4-{2-(4-methylphenyl)-2-oxoethylamino}butanoate. These tools allow researchers to predict the binding interactions between the compound and biological targets with high accuracy, providing valuable insights into its potential pharmacological effects. By leveraging these computational methods, scientists can accelerate the drug discovery process and identify promising candidates for further experimental validation.
The synthesis of tert-butyl 4-{2-(4-methylphenyl)-2-oxoethylamino}butanoate presents several challenges due to its complex structure. However, recent advancements in synthetic methodologies have made it more feasible to produce this compound in multiigram quantities. Techniques such as solid-phase synthesis and flow chemistry have enabled researchers to streamline the synthetic process, reducing costs and improving yields. These innovations are crucial for advancing research efforts and translating laboratory findings into clinical applications.
In conclusion, tert-butyl 4-{2-(4-methylphenyl)-2-oxoethylamino}butanoate (CAS No. 2639445-81-9) is a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features, combined with its versatility in chemical synthesis, make it an attractive candidate for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges.
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